Cas no 23043-88-1 (7-Ethyl Theophylline)
7-Ethyl Theophylline structure
Product Name:7-Ethyl Theophylline
CAS No:23043-88-1
MF:C9H12N4O2
MW:208.21718120575
CID:255858
PubChem ID:89976
Update Time:2025-04-19
7-Ethyl Theophylline Chemical and Physical Properties
Names and Identifiers
-
- 1H-Purine-2,6-dione,7-ethyl-3,7-dihydro-1,3-dimethyl-
- 7-Ethyl Theophylline
- 7-ethyl-1,3-dimethylpurine-2,6-dione
- 1,3-Dimethyl-7-ethylxanthine
- 7-ethyl-1,3-dimethyl-3,7-dihydro-purine-2,6-dione
- 7-ethyl-1,3-dimethylxanthine
- 7-ETHYL-3,7-DIHYDRO-1,3-DIMETHYL-1H-PURINE-2,6-DIONE
- ethyl-7 dimethyl-1,3 xanthine
- Ethyltheophylline
- Ethyltheophylline (VAN)
- Theophylline,7-ethyl
- DTXSID00177605
- ETHYLTHEOPHYLLINE [VAN]
- 1H,1H,2H-PERFLUORODIPROPYLETHER
- 7-Ethyl-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione
- NS00113806
- Z112207566
- 1H-Purine-2, 7-ethyl-3,7-dihydro-1,3-dimethyl-
- Theophylline, 7-ethyl-
- NSC-515485
- AKOS000722124
- 7-Ethyltheophylline
- Ethylteofyllin
- 23043-88-1
- SCHEMBL516014
- NSC 515485
- 7-Ethyl-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione
- 7-ethyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
- RPOQNHMXOPWCEK-UHFFFAOYSA-N
- NSC515485
- Q27259500
- 4EZ53T6D01
- 7-ethyl-1, 3-dimethylpurine-2, 6-dione
- J-014954
- UNII-4EZ53T6D01
- FT-0668397
- DB-253622
- 1H-Purine-2,6-dione, 7-ethyl-3,7-dihydro-1,3-dimethyl-
- Theophylline, 7-ethyl-(8CI)
- DTXCID20100096
- STK851615
- 1H-Purine-2,6-dione, 7-ethyl-3,7-dihydro-1,3-dimethyl-(9CI)
- 7-Ethyl-3,7-dihydro-1,3-dimethyl-1H-purine-2,6-dione; 7-Ethyl-1,3-dimethylxanthine; 7-Ethyltheophylline; Ethyltheophylline; NSC 515485;
-
- Inchi： 1S/C9H12N4O2/c1-4-13-5-10-7-6(13)8(14)12(3)9(15)11(7)2/h5H,4H2,1-3H3
- InChI Key： RPOQNHMXOPWCEK-UHFFFAOYSA-N
- SMILES： O=C1C2=C(N=CN2CC)N(C)C(N1C)=O
Computed Properties
- Exact Mass: 208.09600
- Monoisotopic Mass: 208.096
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.2
- Topological Polar Surface Area: 58.4A^2
Experimental Properties
- Density: 1.2480 (rough estimate)
- Melting Point: 148-150°C
- Boiling Point: 347.41°C (rough estimate)
- Flash Point: 206.9°C
- Refractive Index: 1.6590 (estimate)
- PSA: 61.82000
- LogP: -0.54640
7-Ethyl Theophylline Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
7-Ethyl Theophylline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E926675-50mg |
7-Ethyl Theophylline |
23043-88-1 | 50mg |
$ 115.00 | 2023-04-15 | ||
| TRC | E926675-100mg |
7-Ethyl Theophylline |
23043-88-1 | 100mg |
$ 161.00 | 2023-09-07 | ||
| TRC | E926675-250mg |
7-Ethyl Theophylline |
23043-88-1 | 250mg |
$ 385.00 | 2023-04-15 | ||
| TRC | E926675-500mg |
7-Ethyl Theophylline |
23043-88-1 | 500mg |
$ 741.00 | 2023-04-15 | ||
| TRC | E926675-1g |
7-Ethyl Theophylline |
23043-88-1 | 1g |
$ 1154.00 | 2023-04-15 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-210612-100 mg |
7-Ethyl Theophylline, |
23043-88-1 | 100MG |
￥2,482.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-210612-100mg |
7-Ethyl Theophylline, |
23043-88-1 | 100mg |
￥2482.00 | 2023-09-05 | ||
| A2B Chem LLC | AB21617-100mg |
1H-Purine-2,6-dione, 7-ethyl-3,7-dihydro-1,3-dimethyl- |
23043-88-1 | 100mg |
$1082.00 | 2024-04-20 | ||
| A2B Chem LLC | AB21617-500mg |
1H-Purine-2,6-dione, 7-ethyl-3,7-dihydro-1,3-dimethyl- |
23043-88-1 | 500mg |
$2050.00 | 2024-04-20 | ||
| 1PlusChem | 1P002MGH-1mg |
1H-Purine-2,6-dione, 7-ethyl-3,7-dihydro-1,3-dimethyl- |
23043-88-1 | 90% | 1mg |
$194.00 | 2025-02-19 |
7-Ethyl Theophylline Related Literature
-
1. Reference materials for analytical toxicology including doping control: freeze-dried urine samplesC. Jiménez,R. Ventura,J. Williams,J. Segura,R. de la Torre Analyst 2004 129 449
-
2. Reactions of chloro(triphenylphosphine)gold(I) and [μ-l,2-bis(diphenylphosphine)ethane]-bis[bromogold(I)] with oxopurine bases. Molecular and crystal structure and bonding of (theophyllinato)(triphenylphosphine)gold(I)Enrique Colacio,Antonio Romerosa,Jose Ruiz,Pascual Román,Juan M. Gutiérrez-Zorrilla,Martin Martínez-Ripoll J. Chem. Soc. Dalton Trans. 1989 2323
-
Raymond D. Youssefyeh,A. Kalmus J. Chem. Soc. D 1969 1426
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E. B. Edward-Inatimi,J. A. W. Dalziel,J. L. Burguera,Pamela J. Naish,Michael Cooke,Robin E. Chambers,G. J. Moody,J. O. Rutherford,J. D. R. Thomas,B. J. Birch,A. T. Ellis,G. C. Corfield,L. Ebdon,P. J. Mitchell,J. W. McMillan Anal. Proc. 1980 17 40
23043-88-1 (7-Ethyl Theophylline) Related Products
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